2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)11-6-8(3-5-12(11)16)9-2-4-10(14(18)19)13(17)7-9/h2-7H,1H3,(H,18,19)
• InChI Key: UBQKNFLEDUWCDC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)Cl)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID80692048
• Molecular Weight: 325.1 g/mol
• CAS RN: 1262010-32-1

Description

2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid (2C4C3MCPB) is a chemical compound with the molecular formula C14H9Cl3O3. It is a white crystalline solid with a melting point of 97-98 °C. This compound is used in various scientific research applications, including organic synthesis, pharmaceuticals, and biochemistry.

Mechanism of Action

2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% acts as an acid catalyst in the synthesis of various compounds. It reacts with other compounds to form new compounds, which can then be used in various applications. It can also act as a nucleophile, reacting with other molecules to form new molecules.
Biochemical and Physiological Effects
2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has been found to have no significant biochemical or physiological effects. It is not known to be toxic or to have any other adverse effects.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% has several advantages in lab experiments. It is relatively stable and has a low melting point, making it easy to handle and store. It is also non-toxic and has no significant biochemical or physiological effects. However, it is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for 2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%. It could be used in the synthesis of more complex molecules, such as those used in pharmaceuticals and biochemistry. It could also be used in the synthesis of monomers and polymers, as well as in the synthesis of drugs and other biologically active compounds. Additionally, it could be used in the synthesis of pesticides and other organic compounds. Finally, it could be used in the development of new and improved catalysts for organic synthesis.

Synthesis Methods

2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized by a reaction between 4-chloro-3-methoxycarbonylphenyl benzoic acid and thionyl chloride. The reaction proceeds in a two-step process, with the first step involving the reaction of the acid and thionyl chloride to form a chloromethyl ester, and the second step involving the reaction of the chloromethyl ester with sodium hydroxide to form 2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%.

Scientific Research Applications

2-Chloro-4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95% is used in various scientific research applications, including organic synthesis, pharmaceuticals, and biochemistry. It is used as a reagent for the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of monomers and polymers, and in the synthesis of drugs and other biologically active compounds.